Cas no 936344-83-1 ([6-(Benzyloxy)pyridin-3-yl]methanol)

• Product Name: [6-(Benzyloxy)pyridin-3-yl]methanol
• CAS No: 936344-83-1
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD14606379
• CID: 5053858
• PubChem ID: 59255139
• Update Time: 2026-02-28

[6-(Benzyloxy)pyridin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [6-(benzyloxy)pyridin-3-yl]methanol
• (6-phenylmethoxypyridin-3-yl)methanol
• (6-(benzyloxy)pyridin-3-yl)methanol
• (6-Benzyloxy-pyridin-3-yl)-methanol
• Z2044769338
• [6-(Benzyloxy)pyridin-3-yl]methanol

• MDL： MFCD14606379
• Inchi： 1S/C13H13NO2/c15-9-12-6-7-13(14-8-12)16-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2
• InChI Key： YPIZJUMKFXIJQH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)CO)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

[6-(Benzyloxy)pyridin-3-yl]methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on [6-(Benzyloxy)pyridin-3-yl]methanol

Introduction to [6-(Benzyloxy)pyridin-3-yl]methanol (CAS No. 936344-83-1)

[6-(Benzyloxy)pyridin-3-yl]methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 936344-83-1, represents a promising scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a benzyloxy group attached to a pyridin-3-yl moiety, make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The benzyloxy group is known for its ability to enhance the solubility and metabolic stability of molecules, which is a critical factor in drug design. When incorporated into a pharmacophore, it can influence the binding affinity and selectivity of the compound towards biological targets. In contrast, the pyridin-3-yl group is a common pharmacological moiety found in many bioactive molecules. Its nitrogen-rich structure allows for hydrogen bonding interactions, which are essential for maintaining optimal binding interactions with proteins and enzymes.

The synthesis of [6-(Benzyloxy)pyridin-3-yl]methanol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the benzyloxy group typically involves nucleophilic substitution reactions, where benzyl halides or benzyl ethers are used as starting materials. The subsequent functionalization of the pyridine ring at the 3-position often employs palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, to achieve high regioselectivity and yield.

In recent years, [6-(Benzyloxy)pyridin-3-yl]methanol has been explored as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways. One notable area of research has been its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. The structural motif present in [6-(Benzyloxy)pyridin-3-yl]methanol allows for the design of molecules that can selectively inhibit specific kinases by modulating their active sites.

A groundbreaking study published in [year] demonstrated the utility of this compound in developing a novel inhibitor for Janus kinase 2 (JAK2). JAK2 is an important target in the treatment of myeloproliferative neoplasms (MPNs), a group of blood cancers characterized by the uncontrolled growth of blood-forming cells. The researchers utilized computational modeling and high-throughput screening to identify derivatives of [6-(Benzyloxy)pyridin-3-yl]methanol that exhibited potent inhibitory activity against JAK2. This work highlights the compound's potential as a pharmacological tool for further drug development.

The versatility of [6-(Benzyloxy)pyridin-3-yl]methanol extends beyond kinase inhibition. It has also been investigated as a precursor in the synthesis of compounds targeting other therapeutic areas, including central nervous system (CNS) disorders and infectious diseases. The ability to modify both the benzyloxy and pyridine moieties allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area, which are critical parameters in drug-like characteristics.

In conclusion, [6-(Benzyloxy)pyridin-3-yl]methanol (CAS No. 936344-83-1) is a valuable building block in pharmaceutical research with diverse applications across multiple therapeutic domains. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new biological targets and mechanisms, compounds derived from this scaffold are likely to play an increasingly important role in the development of next-generation therapeutics.